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Compound of Interest

Compound Name: 3’-Deoxy-3’-fluoro-xylocytidine

Cat. No.: B1684250 Get Quote

3'-Deoxy-3'-fluoro-xylocytidine: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure,

properties, and potential biological activities of the nucleoside analog, 3'-Deoxy-3'-fluoro-

xylocytidine. The information is curated for professionals in the fields of medicinal chemistry,

virology, and oncology.

Chemical Structure and Properties
3'-Deoxy-3'-fluoro-xylocytidine is a synthetic pyrimidine nucleoside analog. Its structure is

characterized by a cytosine base attached to a β-D-xylofuranose sugar moiety. The key

modifications to the sugar ring are the replacement of the hydroxyl group at the 3' position with

a fluorine atom. The "xylo" configuration indicates that the substituents at the 2' and 3' positions

of the furanose ring are on the same face of the ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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